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Compound of Interest

Compound Name: 1,4-Bis(trimethylsiloxy)benzene

CAS No.: 2117-24-0

Cat. No.: B1267189

Get Quote

1,4-Bis(trimethylsiloxy)benzene is a silylated derivative of hydroquinone used in various

applications within organic synthesis and materials science. Its molecular structure, featuring a

central benzene ring flanked by two trimethylsiloxy groups, gives it unique properties, including

utility as a precursor in the development of silicon carbide coatings and as a reference

standard in spectroscopy.[1] Due to the nature of its functional groups, this compound is stable

under recommended storage conditions but can decompose at high temperatures.[1][2]

This guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, outlining the critical safety precautions and handling protocols

necessary to mitigate risks when working with this compound. A core challenge in defining its

safety profile is the limited availability of comprehensive toxicological data in publicly accessible

safety data sheets.[2] This absence of data necessitates a cautious approach, treating the

compound with the potential for hazards that have not yet been fully characterized. Therefore,

the protocols described herein are grounded in the principles of prudent practice and the

hierarchy of risk control.
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Property Value Source

Chemical Name
trimethyl-(4-

trimethylsilyloxyphenoxy)silane
[1][2]

CAS Number 2117-24-0 [2]

Molecular Formula C₁₂H₂₂O₂Si₂ [1][3]

Molecular Weight 254.47 g/mol [1][3]

Appearance Solid (form may vary) N/A

Stability
Stable under recommended

storage conditions
[2]

Section 1: Hazard Identification and Risk
Assessment
A thorough risk assessment is the foundation of safe laboratory practice. For 1,4-
Bis(trimethylsiloxy)benzene, this assessment must account for both known and potential,

uncharacterized hazards.

Known and Potential Health Effects
While many safety data sheets for this specific compound indicate "no data available" for

formal GHS hazard classifications, this should not be interpreted as an absence of risk.[2]

Other sources and the general chemistry of related compounds suggest that it should be

handled as a potential irritant.

Eye and Skin Irritation: Direct contact may cause irritation to the eyes and skin.[1] It is

imperative to prevent contact through the use of appropriate personal protective equipment.

Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[2]

Handling procedures must be designed to minimize the generation of airborne particles.

Ingestion: The effects of ingestion have not been fully investigated. As with all laboratory

chemicals, ingestion must be avoided.
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Uncharacterized Hazards
The lack of comprehensive toxicological data means that the potential for long-term effects

such as carcinogenicity, mutagenicity, or reproductive toxicity is unknown.[2] In the absence of

this data, the precautionary principle must be applied. All handling should be conducted in a

manner that minimizes all potential routes of exposure (inhalation, dermal, ingestion).

Chemical Reactivity
Thermal Decomposition: When subjected to high temperatures, 1,4-
bis(trimethylsiloxy)benzene can decompose, potentially releasing hazardous products

such as benzene, trimethylsilanol, and formaldehyde.[1]

Incompatibilities: The compound should be stored away from strong oxidizing agents.[4]

Section 2: The Hierarchy of Controls: A Systematic
Approach to Safety
Effective safety management relies on a multi-layered approach to risk mitigation, known as the

hierarchy of controls. This framework prioritizes the most effective and reliable control

measures over less effective ones. The primary goal is to eliminate or reduce the hazard at its

source.
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Caption: The Hierarchy of Controls, prioritizing risk mitigation strategies.

Section 3: Engineering and Administrative Controls
Engineering and administrative controls are the most critical lines of defense for minimizing

exposure during routine handling.

Engineering Controls: Containing the Hazard
Chemical Fume Hood: All weighing, handling, and manipulation of 1,4-
Bis(trimethylsiloxy)benzene must be performed inside a certified chemical fume hood.[1]

This is the primary engineering control to prevent inhalation of any dust, aerosols, or vapors

that may be generated.[2][4] The fume hood provides a physical barrier and uses active

ventilation to draw contaminants away from the user.
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Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate vicinity of where the compound is handled and stored.[4]

Administrative Controls: Standardizing Safe Practices
Standard Operating Procedures (SOPs): A detailed, lab-specific SOP must be developed

and approved for all procedures involving this compound. The SOP should cover every step

from material receipt and storage to handling, waste disposal, and emergency procedures.

Designated Area: All work with 1,4-Bis(trimethylsiloxy)benzene should be restricted to a

designated area within the laboratory (e.g., a specific fume hood) to prevent cross-

contamination. This area should be clearly marked.

Training: All personnel must be thoroughly trained on the hazards, handling procedures, and

emergency protocols outlined in the SDS and the lab-specific SOP before beginning work

with this compound.

Section 4: Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical hazard. It should be used in

conjunction with, not as a substitute for, engineering and administrative controls.

Eye and Face Protection: Wear chemical safety goggles that conform to EU Standard EN166

or OSHA 29 CFR 1910.133 regulations.[5][6] A face shield may be required for procedures

with a higher risk of splashing.[4]

Skin and Body Protection:

Gloves: Handle with chemical-resistant gloves at all times.[2] Gloves must be inspected

for integrity before each use. Use proper glove removal technique to avoid skin contact

with the outer surface of the glove.[2] Dispose of contaminated gloves after use in

accordance with applicable laws.[2]

Lab Coat/Clothing: A flame-resistant lab coat or impervious clothing should be worn to

prevent skin exposure.[2][7]
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Respiratory Protection: Under normal working conditions within a certified fume hood,

respiratory protection is typically not required. However, if there is a potential for exceeding

exposure limits or if aerosols/dust are generated outside of a fume hood (e.g., during a large

spill), a NIOSH-approved respirator should be used.[4][7]

Section 5: Protocols for Safe Handling, Storage, and
Disposal
Step-by-Step Handling Protocol

Preparation: Don all required PPE before entering the designated handling area.

Work Area: Ensure the chemical fume hood is operating correctly (check airflow monitor).

Handling: Conduct all manipulations well inside the fume hood. Avoid actions that could

generate dust or aerosols.[2]

Post-Handling: After handling, decontaminate any equipment used.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing work and before leaving the laboratory.[2][5]

Storage Requirements
Proper storage is crucial for maintaining the chemical's stability and preventing accidental

release.

Container: Keep the container tightly closed in a dry and well-ventilated place.[2][4][8]

Conditions: Store in a cool, dark place.[4]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[4]

Disposal Considerations
All waste containing 1,4-Bis(trimethylsiloxy)benzene must be treated as hazardous waste.

Collect waste material in a suitable, closed, and clearly labeled container.[2]
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Adhered or collected material should be promptly disposed of.[4]

Do not discharge into drains or the environment.[2]

Follow all federal, state, and local regulations for the disposal of chemical waste.[4]

Section 6: Emergency Procedures
Preparedness is key to responding effectively to an emergency.

First-Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

General Advice: In all cases of exposure, consult a physician and show them the Safety Data

Sheet for the product.[2]

Inhalation: If inhaled, move the person into fresh air.[2] If the person is not breathing, give

artificial respiration.[5]

Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water.[2]

[5] Remove any contaminated clothing.[5]

Eye Contact: If the chemical enters the eyes, rinse thoroughly with plenty of water for at least

15 minutes, holding the eyelids open.[2][5] Remove contact lenses if present and easy to do.

[5]

Ingestion: If swallowed, rinse the mouth with water.[2] Never give anything by mouth to an

unconscious person.[2] Do not induce vomiting.

Spill Response Protocol
A prompt and correct response can prevent a minor spill from becoming a major incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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